![molecular formula C15H18O3 B6150913 2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid CAS No. 1483926-17-5](/img/no-structure.png)
2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid
Description
Synthesis Analysis
While specific synthesis methods for “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” were not found, the spiro[3.3]heptane core has been shown to be a saturated benzene bioisostere . This scaffold was incorporated into various drugs, indicating its potential in the synthesis of new compounds .Molecular Structure Analysis
The molecular structure of “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” is represented by the InChI code:1S/C15H18O3/c1-18-12-5-3-11(4-6-12)15(13(16)17)9-14(10-15)7-2-8-14/h3-6H,2,7-10H2,1H3,(H,16,17) . This indicates the presence of a methoxyphenyl group attached to a spiro[3.3]heptane core, with a carboxylic acid functional group. Physical And Chemical Properties Analysis
The compound “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” is a powder with a molecular weight of 246.31 .Safety and Hazards
The compound “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
The unique structure of “2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid” allows for diverse applications in fields such as drug discovery, organic synthesis, and material science. The spiro[3.3]heptane core has been shown to be a saturated benzene bioisostere , suggesting potential for the development of new compounds with improved physicochemical properties and bioactivity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid involves the synthesis of a spirocyclic intermediate, which is then functionalized to introduce the carboxylic acid group.", "Starting Materials": [ "3-methoxyphenylacetic acid", "1,5-cyclooctadiene", "OsO4", "NaIO4", "NaBH4", "NaOH", "HCl", "Na2SO4", "EtOAc", "H2O" ], "Reaction": [ "1. Conversion of 3-methoxyphenylacetic acid to the corresponding acid chloride using thionyl chloride.", "2. Reaction of the acid chloride with 1,5-cyclooctadiene in the presence of a Lewis acid catalyst to form the spirocyclic intermediate.", "3. Oxidation of the spirocyclic intermediate with NaIO4 to introduce a hydroxyl group at the bridgehead position.", "4. Reduction of the hydroxyl group with NaBH4 to form a methylene group.", "5. Acid-catalyzed hydrolysis of the ester group to form the carboxylic acid.", "6. Purification of the product by extraction with EtOAc and washing with Na2SO4.", "7. Recrystallization of the purified product from a suitable solvent." ] } | |
CAS RN |
1483926-17-5 |
Product Name |
2-(3-methoxyphenyl)spiro[3.3]heptane-2-carboxylic acid |
Molecular Formula |
C15H18O3 |
Molecular Weight |
246.3 |
Purity |
95 |
Origin of Product |
United States |
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